Cas no 59846-45-6 (1H-Imidazole, 1-(3-pyridinylcarbonyl)-)

• Product Name: 1H-Imidazole, 1-(3-pyridinylcarbonyl)-
• CAS No: 59846-45-6
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 1617545
• PubChem ID: 13489971
• Update Time: 2025-04-21

1H-Imidazole, 1-(3-pyridinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(3-pyridinylcarbonyl)-
• imidazol-1-yl(pyridin-3-yl)methanone
• SCHEMBL799239
• (1H-Imidazol-1-yl)(pyridin-3-yl)methanone
• DB-132784
• Imidazol-1-yl-pyridin-3-yl-methanone
• 1H-imidazol-1-yl-3-pyridinylmethanone
• 59846-45-6
• DTXSID50542066
• LAVLPYFKBNPFEE-UHFFFAOYSA-N

• Inchi： 1S/C9H7N3O/c13-9(12-5-4-11-7-12)8-2-1-3-10-6-8/h1-7H
• InChI Key： LAVLPYFKBNPFEE-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 173.05901
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78